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Compound of Interest

Compound Name: Fulacimstat

Cat. No.: B607566 Get Quote

For researchers, scientists, and drug development professionals utilizing Fulacimstat, a potent

and selective chymase inhibitor, adherence to proper disposal protocols is paramount to

ensure laboratory safety and environmental protection. While classified as not a hazardous

substance or mixture under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), prudent laboratory practices and local regulations should always govern the

disposal of this research-grade compound.[1]

This guide provides essential information on the proper disposal of Fulacimstat, drawing from

general best practices for chemical waste management in a laboratory setting. It is crucial to

consult the specific Safety Data Sheet (SDS) for Fulacimstat and your institution's

Environmental Health and Safety (EHS) guidelines for detailed instructions tailored to your

location.

Immediate Safety and Handling Considerations
Before disposal, ensure that all personnel handling Fulacimstat are familiar with its properties.

While not classified as hazardous, direct contact with the skin or eyes and inhalation of dust

should be avoided. Standard personal protective equipment (PPE), including laboratory coats,

safety glasses, and gloves, should be worn when handling the compound.

Step-by-Step Disposal Procedures
The disposal of Fulacimstat should follow a systematic process to minimize risk and ensure

compliance.
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Consult the Safety Data Sheet (SDS): The SDS for Fulacimstat is the primary source of

information regarding its handling and disposal. Section 13 of the SDS will provide specific

guidance on disposal considerations.[1]

Adhere to Institutional and Local Regulations: Your institution's EHS office will have specific

protocols for chemical waste disposal that comply with federal, state, and local regulations.

Always follow these guidelines.

Segregate Waste: Do not mix Fulacimstat waste with other chemical waste streams unless

explicitly permitted by your institution's guidelines. It should be collected in a designated,

properly labeled waste container.

Container Labeling: The waste container for Fulacimstat must be clearly labeled with the full

chemical name ("Fulacimstat"), CAS number (1488354-15-9), and any other information

required by your institution.

Waste Collection: Store the sealed waste container in a designated and secure area within

the laboratory, away from incompatible materials, until it is collected by your institution's

hazardous waste management service.

Empty Containers: Empty containers that held Fulacimstat should be triple-rinsed with a

suitable solvent. The rinsate should be collected and disposed of as chemical waste. After

thorough cleaning, the container can be disposed of as regular laboratory glass or plastic

waste, in accordance with institutional policies.

Quantitative Data
For reference, the following table summarizes key quantitative data for Fulacimstat. This

information can be useful for safety and handling procedures.

Property Value Source

Molecular Formula C₂₃H₁₆F₃N₃O₆ [1]

Molecular Weight 487.38 g/mol [1]

CAS Number 1488354-15-9 [1]
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General Chemical Waste Disposal Workflow
The following diagram illustrates a general workflow for the disposal of laboratory chemical

waste, which is applicable to Fulacimstat.
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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By following these procedures, researchers can ensure the safe and compliant disposal of

Fulacimstat, contributing to a secure and environmentally responsible laboratory environment.

Always prioritize consulting the specific SDS and your local EHS office for the most accurate

and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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